5-(4-bromophenyl)-1,3-diphenyl-3a,6a-dihydropyrrolo[3,4-c]pyrazole-4,6(1H,5H)-dione

• IUPAC Name: 5-(4-bromophenyl)-1,3-diphenyl-3a,6a-dihydropyrrolo[3,4-c]pyrazole-4,6-dione
• InChI: InChI=1S/C23H16BrN3O2/c24-16-11-13-17(14-12-16)26-22(28)19-20(15-7-3-1-4-8-15)25-27(21(19)23(26)29)18-9-5-2-6-10-18/h1-14,19,21H
• InChI Key: UQSXXTBTHMZVBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=NN(C3C2C(=O)N(C3=O)C4=CC=C(C=C4)Br)C5=CC=CC=C5
• Molecular Formula: C23H16BrN3O2
• Molecular Weight: 446.3 g/mol

Description

The compound “5-(4-bromophenyl)-1,3-diphenyl-3a,6a-dihydropyrrolo[3,4-c]pyrazole-4,6(1H,5H)-dione” belongs to the class of pyrazoles, which are heterocyclic chemical compounds with a natural or synthetic origin. Their nitrogen-based hetero-aromatic ring structure has been a remarkable scaffold for the synthesis and development of many new promising drugs.

Synthesis Analysis

The synthesis of related pyrazoline derivatives has been reported in the literature. These compounds were successfully synthesized and their structures were verified by employing elemental microanalysis, FTIR, and 1H NMR techniques.

Molecular Structure Analysis

The molecular structure of similar compounds has been investigated using various techniques. For instance, the optimized geometrical parameters and vibrational spectra of a related compound were investigated by Density Functional Theory (DFT) using the B3LYP method at the 6-311++G (d,p) basis set with the Gaussian-03 (W) package.

Chemical Reactions Analysis

Pyrazoles and their derivatives have been reported to exhibit a wide range of biological and pharmacological activities. They have shown antibacterial, antifungal, antiparasitic, anti-inflammatory, antidepressant, anticonvulsant, antioxidant, and antitumor activities.

Future Directions

The future directions for this compound could involve further investigation into its biological and pharmacological activities. Given the wide range of activities exhibited by pyrazoles and their derivatives, this compound could be a promising candidate for the development of new drugs.